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Compound of Interest

Compound Name: Nifuroxazide-d4

Cat. No.: B588903

An In-depth Technical Guide to the Safe Handling of Nifuroxazide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nifuroxazide-d4 is the deuterated form of Nifuroxazide, a nitrofuran antibiotic.[1] It is primarily
utilized as an internal standard for the quantification of Nifuroxazide in analytical techniques
such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS).[1] Nifuroxazide itself is an oral antidiarrheal agent with antibacterial
properties against various enteropathogenic bacteria.[1][2] Recent research has also
highlighted its potential as an inhibitor of Signal Transducer and Activator of Transcription 3
(STAT3), suggesting possible applications in oncology.[1][3]

This guide provides comprehensive safety data and handling precautions for Nifuroxazide-d4
to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Nifuroxazide-d4 is classified as harmful and requires careful handling. The primary hazards
are associated with acute toxicity upon ingestion, skin contact, or inhalation.[4]

GHS Classification:
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Classification Category Hazard Statement

H302: Harmful if swallowed[4]

Acute Toxicity, Oral Category 4 -
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4][5]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4][5]

GHS Label Elements:
e Pictogram: GHSO07 (Exclamation Mark)[4][5]

» Signal Word: Warning[4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Nifuroxazide-d4 is presented below.

Property Value Source

4-hydroxy-benzoic acid, 2-[(5-
Chemical Name nitro-2-furanyl)methylene- [4]
d4]hydrazide

CAS Number 1188487-83-3 [11[4]
Molecular Formula C12Hs5D4aN30s [1]
Molecular Weight 279.2 g/mol [1]
Appearance A solid [1]

] ] 298 °C (568 °F) (for non-
Melting Point [6]
deuterated form)

Solubility Soluble in DMF and DMSO [1107]

Toxicological Information
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The toxicological data for Nifuroxazide provides a basis for the handling precautions for its
deuterated form.

Metric Value Species Route Source

LDLO 6 g/kg Mouse Oral [41[8]
4.286 mg/kg / 3 Oral

TDLO Human (man) ) ) [41[5]
days (intermittent)

LD50 1 g/kg Mouse Intraperitoneal [5]

Primary Irritant Effect:
e On the skin: No irritant effect has been reported.[4][6]
e On the eye: No irritating effect has been reported.[6]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the compound.

Precautions for Safe Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][9]

Wash hands and any exposed skin thoroughly after handling.[4][9]

Do not eat, drink, or smoke when using this product.[4][9]

Use only outdoors or in a well-ventilated area.[9] A laboratory fume hood or other form of
local exhaust ventilation is recommended.[10]

Avoid the formation of dust and aerosols.[9]
Conditions for Safe Storage:

o Keep the container tightly sealed in a cool, dry, and well-ventilated area.[9][10]
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o Store in accordance with the information listed on the product insert, which may include
refrigeration.[4]

o Keep away from direct sunlight and sources of ignition.[9]
» Store away from strong oxidizing agents, strong acids, and strong bases.[10][11]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Engineering Controls:

e Ensure adequate ventilation.[9]

o Use a closed system or local exhaust ventilation where possible.[12]
e Provide an accessible safety shower and eye wash station.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[9][10] A face shield may be
necessary depending on the situation.[12]

» Hand Protection: Wear protective gloves.[9][12]

o Skin and Body Protection: Wear impervious clothing.[9] Protective boots may be required for
certain situations.[12]

o Respiratory Protection: Use a suitable respirator or dust mask.[9][12]

First-Aid Measures

In the event of exposure, follow these first-aid procedures immediately.
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Exposure Route

First-Aid Procedure

Inhalation

Relocate the individual to fresh air. If breathing
is difficult, provide cardiopulmonary
resuscitation (CPR). Seek immediate medical

attention.[9]

Skin Contact

Remove contaminated clothing and shoes.
Rinse the skin thoroughly with large amounts of

water. Call a physician.[9]

Eye Contact

Immediately flush eyes with large amounts of
water for several minutes, separating eyelids to
ensure adequate flushing. Remove contact
lenses if present and easy to do so. Call a

physician.[9]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician immediately.[9]

Accidental Release Measures

In case of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Evacuate personnel to safe areas. Use full personal protective

equipment. Avoid breathing vapors, mist, dust, or gas. Ensure adequate ventilation.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Keep the

product away from drains, water courses, or the soil.[9]

¢ Methods for Cleaning Up: Absorb solutions with a liquid-binding material (e.g., diatomite).

For solids, sweep or shovel into a suitable, closed container for disposal.[9][11]

Decontaminate surfaces with alcohol.[9]

Experimental Protocols and Workflows
General Workflow for Use as an Internal Standard in LC-

MS
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Nifuroxazide-d4 is intended for use as an internal standard for the quantification of
nifuroxazide.[1] The following is a generalized workflow. Specific concentrations, volumes, and
instrument parameters must be optimized for the specific analytical method.
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Preparation

Prepare Nifuroxazide-d4 Stock Solution
(e.g., in DMSO)

Prepare Calibration Standards
(Nifuroxazide)

Prepare Quality Control (QC) Samples

I

1

:

1

1 :
Sample Processing

v L v

Spike Samples, Calibrators, and QCs
with Nifuroxazide-d4 Internal Standard

:

Perform Sample Extraction
(e.g., Protein Precipitation, SPE)

;

Evaporate and Reconstitute

An%/sis

Inject onto LC-MS/MS System

;

Acquire Data

:

Process Data and Quantify
(Ratio of Analyte to Internal Standard)
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Receiving:
Verify container integrity

l

Storage:
Store in cool, dry, well-ventilated area.
Keep container sealed.

l

Experiment Preparation:
Don appropriate PPE.
Work in a fume hood.

:

Weighing:
Handle as a solid powder.
Minimize dust creation.

:

Cytokine / Growth Factor

Solubilization:
Dissolve in appropriate solvent (e.g., DMSO).
Handle as a liquid solution.

.

Use in Experiment:
Follow specific protocol.
Maintain exposure controls.

:

Waste Disposal:
Dispose of contaminated materials
and unused compound as hazardous waste
in accordance with local regulations.

l

Decontamination:
Clean work surfaces and equipment.

l

Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety data sheet and handling precautions for
Nifuroxazide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588903#safety-data-sheet-and-handling-precautions-
for-nifuroxazide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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